Cas no 1363381-70-7 (3-Iodo-1-methyl-1H-indazole-6-carboxylic acid)

• Product Name: 3-Iodo-1-methyl-1H-indazole-6-carboxylic acid
• CAS No: 1363381-70-7
• MF: C₉H₇IN₂O₂
• MW: 302.068554162979
• CID: 4591024
• Update Time: 2025-06-08

3-Iodo-1-methyl-1H-indazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-1-methyl-1H-indazole-6-carboxylic acid
• 1H-Indazole-6-carboxylic acid, 3-iodo-1-methyl-

• Inchi： 1S/C9H7IN2O2/c1-12-7-4-5(9(13)14)2-3-6(7)8(10)11-12/h2-4H,1H3,(H,13,14)
• InChI Key： MOXOSLJBZZVXKZ-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=CC(C(O)=O)=C2)C(I)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1

Experimental Properties

• Density: 2.1±0.1 g/cm3
• Boiling Point: 457.2±25.0 °C at 760 mmHg
• Flash Point: 230.3±23.2 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

3-Iodo-1-methyl-1H-indazole-6-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-Iodo-1-methyl-1H-indazole-6-carboxylic acid

Introduction to 3-Iodo-1-methyl-1H-indazole-6-carboxylic acid (CAS No. 1363381-70-7)

3-Iodo-1-methyl-1H-indazole-6-carboxylic acid, identified by the CAS number 1363381-70-7, is a specialized heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the indazole family, a class of molecules known for their diverse biological activities and utility in drug development. The presence of an iodine substituent at the 3-position and a carboxylic acid functional group at the 6-position imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for further exploration in therapeutic applications.

The structural framework of 3-Iodo-1-methyl-1H-indazole-6-carboxylic acid consists of a benzene ring fused to a pyrazole ring, with additional substituents that enhance its reactivity and biological relevance. The iodine atom at the 3-position serves as a handle for further functionalization, allowing for the introduction of various pharmacophores through cross-coupling reactions such as Suzuki-Miyaura or Stille couplings. This versatility makes it particularly useful in the construction of more complex molecular architectures, which are often required in the design of novel drugs.

The carboxylic acid group at the 6-position provides another point of modification, enabling the formation of esters, amides, or other derivatives that can modulate the compound's solubility, bioavailability, and interaction with biological targets. These modifications are critical in optimizing drug-like properties, ensuring that the final therapeutic agent meets stringent criteria for efficacy and safety.

In recent years, there has been growing interest in indazole derivatives due to their demonstrated potential in various therapeutic areas. Studies have highlighted the antimicrobial, anti-inflammatory, and anticancer properties of compounds within this chemical class. Specifically, modifications at key positions on the indazole scaffold can lead to significant changes in biological activity, making structure-activity relationship (SAR) studies essential for rational drug design.

3-Iodo-1-methyl-1H-indazole-6-carboxylic acid has been explored as a key intermediate in the synthesis of more complex indazole-based molecules. For instance, researchers have utilized this compound to develop novel inhibitors targeting specific enzymes or receptors involved in disease pathways. The iodine atom has been particularly useful in generating biaryl structures through palladium-catalyzed reactions, which are prevalent in modern drug discovery.

One notable area of research involves the use of 3-Iodo-1-methyl-1H-indazole-6-carboxylic acid in the development of anticancer agents. Indazole derivatives have shown promise as kinase inhibitors and have been investigated for their ability to disrupt tumor cell proliferation. The ability to introduce diverse functional groups into this scaffold allows for fine-tuning of interactions with target proteins, potentially leading to more effective and selective cancer therapies.

The carboxylic acid moiety has also been exploited for prodrug design, where it can be converted into esters or amides that release active pharmaceutical ingredients under physiological conditions. This approach can enhance drug delivery systems, improving bioavailability and reducing toxicity.

Another emerging application of 3-Iodo-1-methyl-1H-indazole-6-carboxylic acid is in the field of neurodegenerative disease research. Preliminary studies suggest that certain indazole derivatives may interact with neurotransmitter systems, offering potential treatments for conditions such as Alzheimer's disease or Parkinson's disease. The structural flexibility of this compound allows chemists to modify key regions to optimize binding affinity and selectivity for neurological targets.

The synthesis of 3-Iodo-1-methyl-1H-indazole-6-carboxylic acid typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include halogenation reactions to introduce the iodine atom and carboxylation processes to incorporate the carboxylic acid group. Advances in synthetic methodologies have enabled more efficient and scalable production methods, making this compound more accessible for research purposes.

In conclusion, 3-Iodo-1-methyl-1H-indazole-6-carboxylic acid (CAS No. 1363381-70-7) is a versatile building block with significant potential in medicinal chemistry. Its unique structural features and reactivity make it a valuable tool for developing novel therapeutic agents across multiple disease areas. As research continues to uncover new applications and synthetic strategies, this compound is likely to remain a cornerstone in pharmaceutical innovation.